N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C14H12ClN3O5S/c15-11-3-7-13(8-4-11)24(21,22)23-17-14(16)9-10-1-5-12(6-2-10)18(19)20/h1-8H,9H2,(H2,16,17)
• InChI Key: DWTOGNWKNNWWKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=NOS(=O)(=O)C2=CC=C(C=C2)Cl)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C/C(=N/OS(=O)(=O)C2=CC=C(C=C2)Cl)/N)[N+](=O)[O-]
• Molecular Formula: C14H12ClN3O5S
• Molecular Weight: 369.8 g/mol

Description

N-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide, also known as CNQX, is a chemical compound that belongs to the class of quinoxaline derivatives. CNQX is a potent and selective antagonist of the ionotropic glutamate receptors, which are involved in excitatory neurotransmission in the central nervous system.

Mechanism of Action

N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide acts as a competitive antagonist of the ionotropic glutamate receptors by binding to the ligand-binding domain of the receptor and blocking the binding of glutamate. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide selectively blocks the AMPA and kainate subtypes of glutamate receptors, which are involved in fast excitatory neurotransmission in the central nervous system. By blocking the glutamate receptors, N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide reduces the excitability of neurons and inhibits the induction of long-term potentiation and depression, which are cellular models of learning and memory.
Biochemical and Physiological Effects:
N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to have a number of biochemical and physiological effects on the central nervous system. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide reduces the excitability of neurons and inhibits the induction of long-term potentiation and depression, which are cellular models of learning and memory. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide also reduces the release of glutamate and other neurotransmitters, which can have neuroprotective effects in certain pathological conditions. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been shown to have anticonvulsant, neuroprotective, and analgesic effects in animal models of epilepsy, stroke, and pain.

Advantages and Limitations for Lab Experiments

N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide is a potent and selective antagonist of the AMPA and kainate subtypes of glutamate receptors, which makes it a valuable tool for investigating the role of glutamate receptors in various physiological and pathological processes. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been extensively used in scientific research to study the mechanisms of learning and memory, epilepsy, stroke, Parkinson's disease, Alzheimer's disease, and other neurological disorders. However, N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has some limitations for lab experiments, such as its short half-life, poor solubility, and potential toxicity at high concentrations. Therefore, careful control of the experimental conditions and dosage is necessary to obtain reliable results.

Future Directions

There are several future directions for the use of N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide in scientific research. One direction is to investigate the role of glutamate receptors in psychiatric disorders, such as depression, anxiety, and schizophrenia. Another direction is to develop more potent and selective antagonists of the AMPA and kainate subtypes of glutamate receptors for therapeutic use in neurological disorders. Additionally, the use of N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its potential toxicity. Overall, N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide is a valuable tool for investigating the role of glutamate receptors in various physiological and pathological processes and has potential applications in the development of new therapies for neurological disorders.

Synthesis Methods

N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide can be synthesized by reacting 6-nitroquinoxaline-2,3-dione with 4-chlorobenzenesulfonyl chloride in the presence of triethylamine and pyridine. The resulting product is then treated with ethylenediamine to yield N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide. The synthesis of N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide is a multi-step process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been extensively used in scientific research to investigate the role of glutamate receptors in various physiological and pathological processes. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide is a selective antagonist of the AMPA and kainate subtypes of glutamate receptors, which are involved in synaptic plasticity, learning, memory, and neurodegenerative diseases. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been used to study the mechanisms of long-term potentiation and depression, which are cellular models of learning and memory. N'-{[(4-chlorophenyl)sulfonyl]oxy}-2-(4-nitrophenyl)ethanimidamide has also been used to investigate the role of glutamate receptors in epilepsy, stroke, Parkinson's disease, Alzheimer's disease, and other neurological disorders.